{(3R*,4R*)-4-(piperidin-1-ylmethyl)-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)carbonyl]pyrrolidin-3-yl}methanol

• IUPAC Name: [(3R,4R)-3-(hydroxymethyl)-4-(piperidin-1-ylmethyl)pyrrolidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
• InChI: InChI=1S/C18H30N4O2/c1-13-17(14(2)20(3)19-13)18(24)22-10-15(16(11-22)12-23)9-21-7-5-4-6-8-21/h15-16,23H,4-12H2,1-3H3/t15-,16-/m1/s1
• InChI Key: KZJYDDDBBAIUDU-HZPDHXFCSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)N2CC(C(C2)CO)CN3CCCCC3
• Isomeric SMILES: CC1=C(C(=NN1C)C)C(=O)N2C[C@H]([C@H](C2)CO)CN3CCCCC3
• Molecular Formula: C18H30N4O2
• Molecular Weight: 334.5 g/mol

Description

Synthesis Analysis

Synthesis techniques for compounds with structural similarities often involve multi-step reactions, including condensation, cyclization, and heterocyclization processes. For example, compounds have been synthesized through Claisen-Schmidt type reactions, leading to corresponding dienones, followed by heterocyclization with phenylhydrazine hydrochloride in methanol at elevated temperatures (Koshetova et al., 2022).

Molecular Structure Analysis

X-ray crystallography is a common method for confirming the molecular structure of synthesized compounds. Studies have shown that the piperidine ring in related compounds tends to adopt a chair conformation, with various substituents influencing the overall molecular geometry (Naveen et al., 2015).

Chemical Reactions and Properties

The reactivity and interaction of similar compounds with various reagents have been explored, revealing insights into their chemical behavior. For instance, certain compounds have been synthesized to investigate their potential as ligands for specific receptors, highlighting the importance of structural features in their reactivity (Shim et al., 2002).

Physical Properties Analysis

The crystallization behavior and physical properties such as melting points, solubility, and crystal system classifications are determined through various analytical techniques. The crystallographic data often reveal the compound's stability and conformational preferences (Girish et al., 2008).

Chemical Properties Analysis

Studies focusing on the chemical properties of related compounds include their electronic, spectroscopic, and quantum chemical characteristics. These analyses help in understanding the compounds' behavior in different environments, their stability, and their potential applications in various fields (Sivakumar et al., 2021).

Scientific Research Applications

Structural and Spectral Studies

Research on compounds with pyrazole and piperidine moieties, such as studies on cyclic π-perimeter hydrocarbon platinum group metal complexes, highlights their significance in developing new materials and understanding molecular interactions (Sairem et al., 2012). These studies often involve syntheses, spectral, and structural investigations to explore the potential applications in catalysis, materials science, and pharmaceuticals.

Conformational Analysis

Conformational studies, as seen in the molecular interaction analysis of cannabinoid receptor antagonists containing piperidine and pyrazole components, provide crucial insights into drug design and receptor-ligand interactions (Shim et al., 2002). Such research is pivotal for understanding how structural features impact biological activity, aiding in the development of targeted therapies.

Synthesis and Biochemical Applications

The synthesis and characterization of compounds with pyrrolidine, piperidine, and pyrazole units often aim at evaluating their biochemical and pharmacological properties. For instance, the synthesis of 3β-acyloxytropan-3α-carboxylic acid hydrochlorides explores the chemical properties and potential applications in medicinal chemistry (Burgos et al., 1992). These studies are foundational for discovering new drugs and understanding their mechanisms of action.

Catalytic and Synthetic Applications

Investigations into catalytic methods and synthetic applications, such as the efficient catalysis of fulvenes from carbonyl compounds, showcase the versatility of compounds with pyrrolidine and piperidine structures in organic synthesis (Coşkun & Erden, 2011). These studies contribute to the development of new synthetic pathways and the efficient production of complex molecules.

Crystal Structure Analysis

Crystal and molecular structure studies, such as those on 3,5-dimethyl-isoxazole sulfonated piperidine derivatives, provide detailed insights into the molecular geometry and intermolecular interactions, essential for the design of materials with specific properties (Naveen et al., 2015). Such research is crucial for material science, drug design, and the understanding of molecular function in various applications.